Cas no 877647-78-4 (4-ethyl-6-(methylsulfanyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene)

• Product Name: 4-ethyl-6-(methylsulfanyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene
• CAS No: 877647-78-4
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• CID: 6239088
• PubChem ID: 3457593
• Update Time: 2025-07-09

4-ethyl-6-(methylsulfanyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-6-(methylsulfanyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene
• AKOS001365691
• EN300-26597927
• Z235544420
• 2-ethyl-4-(methylsulfanyl)[1]benzofuro[3,2-d]pyrimidine
• 4-ethyl-6-(methylsulfanyl)-8-oxa-3,5-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene
• 2-ethyl-4-methylsulfanyl-[1]benzofuro[3,2-d]pyrimidine
• 877647-78-4

• Inchi： 1S/C13H12N2OS/c1-3-10-14-11-8-6-4-5-7-9(8)16-12(11)13(15-10)17-2/h4-7H,3H2,1-2H3
• InChI Key： RFXJMPPUCIPPEG-UHFFFAOYSA-N
• SMILES： S(C)C1C2=C(C3C=CC=CC=3O2)N=C(CC)N=1

Computed Properties

• Exact Mass: 244.06703418g/mol
• Monoisotopic Mass: 244.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 4-ethyl-6-(methylsulfanyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene

Introduction to Compound with CAS No. 877647-78-4 and Product Name: 4-ethyl-6-(methylsulfanyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene

The compound with the CAS number 877647-78-4 and the product name 4-ethyl-6-(methylsulfanyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This tricyclic structure features a complex arrangement of heterocyclic rings, including an oxygen atom and a sulfur atom within its framework, which makes it a subject of significant interest for its potential biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of tricyclic compounds due to their unique spatial and electronic properties. The presence of multiple rings in 4-ethyl-6-(methylsulfanyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene not only contributes to its structural complexity but also offers a diverse array of interactions with biological targets. This complexity has been leveraged in the design of novel drug candidates that aim to modulate specific pathways in disease models.

In particular, the methylsulfanyl group at the 6-position of the molecule is a key feature that has garnered attention from researchers. Sulfur-containing heterocycles are well-known for their role in various biological processes and have been incorporated into numerous pharmacophores due to their ability to engage in hydrogen bonding and metal coordination interactions. The incorporation of this moiety in 4-ethyl-6-(methylsulfanyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene suggests potential applications in developing therapeutic agents that target enzymes or receptors with sulfur-binding capabilities.

The 8-oxa group within the tricyclic system further enhances the molecular diversity of this compound. Oxygen as a heteroatom can introduce polar characteristics to the molecule, influencing its solubility and interaction with biological targets. This feature is particularly relevant in drug design, where optimizing solubility is crucial for achieving desired pharmacokinetic profiles. The combination of oxygen and sulfur atoms in 4-ethyl-6-(methylsulfanyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene creates a multifaceted chemical entity that could exhibit a range of biological activities.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The rigid tricyclic core provides stability and defined spatial orientation for functional groups to interact with biological targets effectively. Researchers have been exploring such scaffolds to develop inhibitors or agonists for various therapeutic areas, including oncology and inflammation management. The unique structure of 4-ethyl-6-(methylsulfanyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene makes it an attractive candidate for further investigation.

Recent studies have begun to uncover the potential pharmacological properties of related tricyclic compounds with sulfur-containing moieties. These studies often focus on identifying new binding sites or improving binding affinity through structural modifications. The compound in question may serve as a valuable starting point for such investigations due to its inherent complexity and functional diversity. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the biological relevance of this molecule.

The synthesis of complex molecules like 4-ethyl-6-(methylsulfanyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene presents both challenges and opportunities for synthetic chemists. Advanced synthetic strategies are required to construct the tricyclic core while introducing the necessary functional groups in a controlled manner. Techniques such as transition-metal-catalyzed reactions and ring-closing metathesis have been employed to achieve these objectives efficiently.

Once synthesized، this compound can be subjected to various biochemical assays to evaluate its interaction with potential targets. These assays may include enzyme inhibition studies、receptor binding assays、and cellular viability tests depending on the intended therapeutic application. The results from these studies will provide valuable insights into the compound's pharmacological profile and guide further optimization efforts.

The development of novel drug candidates is an iterative process that involves continuous refinement based on experimental data. Computational modeling plays a crucial role in this process by allowing researchers to predict molecular interactions and optimize lead structures before experimental validation. The complex structure of 4- ethyl- 6- (methylsulfanyl) -8- oxa- 3, 5- diazatricyclo 7. 4. 0. 0, 2, 7 trideca -1 (9), 2 (7), 3, 5, 10, 12 -hexaene makes it an ideal candidate for such computational studies.

In conclusion，the compound with CAS no. 877647 -78 -4 and product name: 4- ethyl - 6- (methylsulfanyl) -8- oxa - 3, 5- diazatricyclo 7. 4. 0. 0, 2, 7 trideca -1 (9), 2 (7), ,3, ,5, ,10, ,12- hexaene represents a significant advancement in pharmaceutical research due to its complex structure and potential biological activities. Further investigation into this compound could lead to the discovery of novel therapeutic agents that address unmet medical needs. As research continues，the full potential of this molecule is expected to be realized through interdisciplinary collaboration between chemists，biologists，and medicinal chemists.